Cas no 29388-59-8 (Secoisolariciresinol)

Secoisolariciresinol Properties

Names and Identifiers

• Secoisolariciresinol
• 1,4-Butanediol,2,3-bis[(4-hydroxy-3-methoxyphenyl)methyl]-, (2R,3R)-
• (2R,3R)-2,3-bis[(4-hydroxy-3-methoxyphenyl)methyl]butane-1,4-diol
• SECO-ISOLARICIRESINOL(SECO)(P) PrintBack
• (2R*,3R*)-2,3-Bis(4-hydroxy-3-methoxybenzyl)-1,4-butanediol
• Arbo 8
• EINECS 249-599-2
• Flaxseeds extract
• (-)-Secoisolariciresinol
• (2R,3R)-2,3-Bis[(4-hydroxy-3-methoxyphenyl)methyl]-1,4-butanediol
• [ "(-)-Secoisolariciresinol" ]
• M8QRJ7JEJH
• (2R,3R)-2,3-bis(4-hydroxy-3-methoxybenzyl)butane-1,4-diol
• (R-(R*,R*))-2,3-Bis((4-hydroxy-3-methoxyphenyl)methyl)butane-1,4-diol
• RR-secoisolariciresinol
• (-) secoisolariciresinol
• (+/-)-Secoisolariciresinol
• 8R,8'R-secoisolariciresinol
• MLS001424213
• BIDF1039
• PU
• (8R,8'R)-(-)-SECOISOLARICIRESINOL
• CHEMBL368347
• SECOISOLARICIRESINOL, (-)-
• GO6
• NS00028683
• DTXSID50183615
• HMS2232J05
• Q-100372
• (2R,3R)-2,3-bis[(4-hydroxy-3-methoxy-phenyl)methyl]butane-1,4-diol
• NC00324
• CHEBI:65004
• CS-0032316
• CCRIS 7790
• Secoisolariciresinol, >=95.0% (HPLC)
• DB12179
• 2,3-Bis(4-hydroxy-3-methoxybenzyl)-1,4-butanediol, (-)
• UNII-M8QRJ7JEJH
• BDBM50240914
• NCGC00346838-01
• AS-78311
• 1,4-Butanediol, 2,3-bis((4-hydroxy-3-methoxyphenyl)methyl)-, (R-(R*,R*))-
• HMS2052G03
• MFCD01075136
• SCHEMBL12427083
• 1,4-Butanediol, 2,3-bis[(4-hydroxy-3-methoxyphenyl)methyl]-, (2R,3R)-
• HY-N6071
• C18167
• PUETUDUXMCLALY-HOTGVXAUSA-N
• AKOS032948353
• secoisolariciresinol-(-)
• A876479
• (2R,3R)-2,3-bis[(3-methoxy-4-oxidanyl-phenyl)methyl]butane-1,4-diol
• 1,4-BUTANEDIOL, 2,3-DIVANILLYL-, (-)-
• CCG-101074
• 29388-59-8
• Q4413253
• SMR000469212
• (+)-Secoisolariciresinol
• BRD-K91733562-001-05-0
• DA-67513
• +Expand

• MDL： MFCD01075136
• InChIKey： PUETUDUXMCLALY-HOTGVXAUSA-N
• Inchi： 1S/C20H26O6/c1-25-19-9-13(3-5-17(19)23)7-15(11-21)16(12-22)8-14-4-6-18(24)20(10-14)26-2/h3-6,9-10,15-16,21-24H,7-8,11-12H2,1-2H3/t15-,16-/m0/s1
• SMILES： O([H])C([H])([H])[C@]([H])(C([H])([H])C1C([H])=C([H])C(=C(C=1[H])OC([H])([H])[H])O[H])[C@]([H])(C([H])([H])O[H])C([H])([H])C1C([H])=C([H])C(=C(C=1[H])OC([H])([H])[H])O[H]

Computed Properties

• Exact Mass: 362.172939g/mol
• Surface Charge: 0
• XLogP3: 2.5
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 9
• Monoisotopic Mass: 362.172939g/mol
• Monoisotopic Mass: 362.172939g/mol
• Topological Polar Surface Area: 99.4Ų
• Heavy Atom Count: 26
• Complexity: 357
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 362.4

Experimental Properties

• LogP: 2.11720
• PSA: 99.38000
• Refractive Index: 1.598
• Boiling Point: 609.1°C at 760 mmHg
• Melting Point: 112-114 oC
• Vapor Pressure: 0.0±1.8 mmHg at 25°C
• Flash Point: 322.1±31.5 °C
• Color/Form: Powder
• Density: 1.3±0.1 g/cm3